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Compound of Interest

Compound Name: 2,3,5-Trichloroisonicotinic acid

Cat. No.: B1337485 Get Quote

Essential Safety and Handling Guide for 2,3,5-
Trichloroisonicotinic Acid
For Immediate Reference by Laboratory Professionals

This guide provides critical safety and logistical information for the handling and disposal of

2,3,5-Trichloroisonicotinic acid (CAS No: 406676-18-4). Adherence to these procedures is

essential for ensuring the safety of all laboratory personnel and minimizing environmental

impact.

Hazard Identification and Personal Protective
Equipment (PPE)
2,3,5-Trichloroisonicotinic acid is a hazardous substance that can cause severe skin burns,

eye damage, and respiratory irritation.[1] It is also harmful to aquatic life. Therefore, the use of

appropriate personal protective equipment is mandatory.

Table 1: Personal Protective Equipment (PPE) for Handling 2,3,5-Trichloroisonicotinic Acid
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Activity Required PPE

Handling Solid Compound (Weighing,

Transferring)

- Chemical-resistant gloves (e.g., Nitrile) -

Safety goggles and a face shield - Lab coat or

chemical-resistant apron - Respiratory

protection (use in a well-ventilated area or with a

fume hood)

Preparing Solutions (Dissolving in Solvents)

- Chemical-resistant gloves (e.g., Nitrile) -

Safety goggles and a face shield - Lab coat or

chemical-resistant apron - Work within a

certified chemical fume hood

Conducting Experiments
- Chemical-resistant gloves (e.g., Nitrile) -

Safety goggles - Lab coat

Spill Cleanup

- Chemical-resistant gloves, boots, and apron -

Respiratory protection (e.g., self-contained

breathing apparatus for large spills) - Safety

goggles and a face shield

Waste Disposal
- Chemical-resistant gloves - Safety goggles -

Lab coat

Operational Plan for Safe Handling
Follow these step-by-step procedures to ensure the safe handling of 2,3,5-
Trichloroisonicotinic acid at every stage.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a tightly closed, original container in a cool, dry, and well-ventilated area.[1]

Keep away from incompatible materials.

2. Preparation and Use:
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Always handle this chemical within a certified chemical fume hood to avoid inhalation of dust

or vapors.

Before handling, ensure that an eyewash station and safety shower are readily accessible.

Wear the appropriate PPE as detailed in Table 1.

When weighing the solid, use a dedicated and clean spatula.

When preparing solutions, slowly add the solid to the solvent to avoid splashing.

Wash hands thoroughly after handling.[1]

3. Spill and Emergency Procedures:

Small Spills:

Absorb with an inert, non-combustible material (e.g., sand, vermiculite).

Collect the spilled material and place it in a labeled, sealed container for hazardous waste

disposal.

Large Spills:

Evacuate the area immediately.

Contact your institution's emergency response team.

In Case of Contact:

Eyes: Immediately rinse with plenty of water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.[1]

Skin: Immediately remove all contaminated clothing and rinse the affected area with plenty

of water for at least 15 minutes. Seek immediate medical attention.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[1]
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Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[1]

Disposal Plan
All waste containing 2,3,5-Trichloroisonicotinic acid must be treated as hazardous waste.

1. Waste Collection:

Collect all solid waste, including contaminated PPE (gloves, etc.), in a designated, clearly

labeled, and sealed hazardous waste container.

Collect all liquid waste in a separate, labeled, and sealed hazardous waste container.

2. Disposal Procedure:

Dispose of all waste in accordance with local, state, and federal regulations.

Contact your institution's Environmental Health and Safety (EHS) department for specific

disposal procedures and to schedule a waste pickup.

Do not dispose of this chemical down the drain or in the regular trash.

Visual Workflow for Safe Handling
The following diagram illustrates the key steps and decision points for the safe handling and

disposal of 2,3,5-Trichloroisonicotinic acid.
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Preparation & Handling

Cleanup & Disposal Emergency Procedures

Receive and Store in a Cool, Dry, Ventilated Area

Don Appropriate PPE (Gloves, Goggles, Face Shield, Lab Coat)

Work in a Chemical Fume Hood

Weigh and Handle Solid/Prepare Solution

Conduct Experiment

Spill OccursDecontaminate Work Area Personal Exposure Occurs

Collect All Waste (Solid & Liquid)

Label Waste Container Clearly

Store Waste in Designated Area

Arrange for EHS Waste Pickup

Evacuate Area & Alert Supervisor/EHSAdminister First Aid (Eye Wash/Safety Shower)

Seek Immediate Medical Attention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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